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Compound of Interest

Compound Name: Tetrabromoethylene

Cat. No.: B1617066

For researchers, scientists, and drug development professionals, obtaining high-purity
Tetrabromoethylene (C2Br4) is crucial for reliable and reproducible experimental results. This
document provides detailed application notes and protocols for the purification of
tetrabromoethylene, addressing common impurities and outlining effective purification
methodologies.

Tetrabromoethylene, a halogenated hydrocarbon, exists as colorless crystals at room
temperature.[1][2] Its purification is essential to remove starting materials, by-products, and
decomposition products that can interfere with its intended applications. The choice of
purification method depends on the nature and quantity of the impurities present. The primary
methods for purifying solid organic compounds like tetrabromoethylene are recrystallization,
sublimation, and vacuum distillation.

Physical and Chemical Properties

A summary of the key physical and chemical properties of tetrabromoethylene is provided in
Table 1. Understanding these properties is fundamental to selecting and optimizing a

purification strategy.
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Property Value Reference
Molecular Formula C2Br4 [1112]

Molar Mass 343.64 g/mol [2]
Appearance Colorless needle-like crystals [11[2]
Melting Point 50-57.5°C [11[2]
Boiling Point 226 - 227 °C (with sublimation)  [1][2]

Table 1: Physical and Chemical Properties of Tetrabromoethylene

Potential Impurities

The synthesis of tetrabromoethylene, often through the dehydrobromination of
pentabromoethane or the bromination of acetylene, can lead to several impurities.[1] These
may include:

o Residual starting materials: Unreacted pentabromoethane or acetylene.
o By-products of synthesis: Partially brominated ethanes or ethylenes.

o Decomposition products: Due to its thermal sensitivity, prolonged heating can cause
degradation.

A general workflow for the purification of tetrabromoethylene is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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